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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B1496117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of Sophoraflavanone H in a laboratory setting. The following procedures are based on general

best practices for handling chemical waste and specific hazard information available for related

flavonoid compounds. Given the lack of a specific Safety Data Sheet (SDS) for

Sophoraflavanone H, a cautious approach is mandated. An SDS for Sophora angustifolia root

extract, which contains sophoraflavonones, indicates that the substance is harmful if swallowed

and very toxic to aquatic life with long-lasting effects[1]. Therefore, Sophoraflavanone H must

be treated as a hazardous waste.

Hazard Assessment and Classification
Based on available data for analogous compounds, Sophoraflavanone H should be classified

as an environmentally hazardous substance. It is crucial to prevent its release into the

environment.
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Hazard Classification Description Primary Precaution

Acute Oral Toxicity Harmful if swallowed[1].

Avoid ingestion. Do not eat,

drink, or smoke when

handling[1].

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects[1].

Prevent entry into drains and

waterways. Collect all waste

for approved disposal[1].

Experimental Protocols for Disposal
1. Waste Segregation:

Solid Waste:

Place any solid Sophoraflavanone H, contaminated personal protective equipment (PPE)

such as gloves and weighing papers, and any other contaminated solid materials into a

dedicated, properly labeled hazardous waste container.

Do not mix with non-hazardous waste.

Liquid Waste:

Solutions containing Sophoraflavanone H must be collected in a dedicated, leak-proof

hazardous waste container.

Do not dispose of Sophoraflavanone H solutions down the drain[2].

Segregate halogenated and non-halogenated solvent waste if applicable[2][3].

2. Waste Container Selection and Labeling:

Container: Use a container made of a material compatible with the waste. For organic

compounds, glass or polyethylene containers are generally suitable. The container must

have a tightly sealing lid to prevent spills and evaporation[4].
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Sophoraflavanone H," and the approximate concentration and

quantity. The label should also indicate the primary hazards (e.g., "Toxic," "Environmental

Hazard").

3. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory[5][6].

The storage area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure that incompatible wastes are not stored together[4].

4. Disposal Procedure:

Once the waste container is full, or if it has been in storage for a prolonged period (typically

not exceeding one year for partially filled containers in a satellite accumulation area),

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor[5][6].

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste[1].

5. Spill Management:

In case of a spill, wear appropriate PPE, including gloves, a lab coat, and safety goggles.

For small spills of solid material, carefully sweep it up and place it in the hazardous waste

container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place the contaminated absorbent into the hazardous waste container.

Ventilate the area of the spill.

Report the spill to your laboratory supervisor and EHS office as required by your institution's

policies.
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Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Sophoraflavanone H waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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